Cas no 849533-39-7 (N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide
• CAS No: 849533-39-7
• MF: C₁₅H₁₆N₆O
• MW: 296.32714176178
• CID: 6119829
• PubChem ID: 4825124
• Update Time: 2025-09-24

N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide
• AKOS034416072
• EN300-26686776
• 849533-39-7
• Z50982168

• Inchi： 1S/C15H16N6O/c16-11-15(8-4-5-9-15)17-13(22)10-21-19-14(18-20-21)12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-10H2,(H,17,22)
• InChI Key： MSHILQVMGUURTL-UHFFFAOYSA-N
• SMILES： O=C(CN1N=NC(C2C=CC=CC=2)=N1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 296.13855916g/mol
• Monoisotopic Mass: 296.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.5Ų

Additional information on N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide (CAS No. 849533-39-7)

The compound N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide (CAS No. 849533-39-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyanocyclopentyl group and a phenyltetrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide has surged, driven by their versatility in drug discovery. The tetrazole ring, a key component of this molecule, is known for its metabolic stability and hydrogen-bonding capabilities, which are critical for designing small-molecule inhibitors. This has led to increased searches for "tetrazole derivatives in medicinal chemistry" and "CAS 849533-39-7 applications" across academic and industrial platforms.

The synthesis of N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide involves multi-step organic reactions, including cyclization and amide coupling. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a subject of studies on oral bioavailability and blood-brain barrier penetration. These attributes align with current trends in optimizing drug-like properties, a topic frequently searched by chemists and pharmacologists.

Beyond pharmaceuticals, CAS 849533-39-7 has potential in material science, particularly in the development of high-performance polymers and coordination complexes. The cyanocyclopentyl group can act as a ligand for metal ions, opening avenues for catalytic applications. Queries like "tetrazole-based materials" and "cyanocyclopentyl functionalization" reflect growing interdisciplinary interest.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with regulatory standards. Researchers often search for "spectral data for CAS 849533-39-7" to validate synthetic routes or troubleshoot impurities, highlighting the need for accessible technical resources.

Environmental and safety profiles of N-(1-cyanocyclopentyl)-2-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)acetamide are also under scrutiny, with studies focusing on biodegradation pathways and ecotoxicology. This aligns with global emphasis on green chemistry and sustainable practices, as seen in search trends like "environmental impact of tetrazole compounds."

In conclusion, CAS 849533-39-7 represents a multifaceted compound with broad scientific relevance. Its integration into drug design, material innovation, and catalytic systems underscores its value in addressing contemporary challenges. As research progresses, this molecule is poised to remain a focal point in both academic inquiries and industrial applications.